Cas no 13159-24-5 (Hexanoic acid, 6-iodo-, ethyl ester)

• Product Name: Hexanoic acid, 6-iodo-, ethyl ester
• CAS No: 13159-24-5
• MF: C₈H₁₅IO₂
• MW: 270.107975244522
• CID: 1228548
• PubChem ID: 10880140
• Update Time: 2025-04-20

Hexanoic acid, 6-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-iodo-, ethyl ester
• ethyl 6-iodohexanoate
• 13159-24-5
• ethyl-6-iodohexanoate
• Ethyl 6-iodohexanoate - stabilized over Cu
• HS-3787
• DA-33691
• A1-02270
• DTXSID20446946
• 6-Iodohexanoic acid ethyl ester
• SCHEMBL710641
• LTWOHZNXCOUWKH-UHFFFAOYSA-N
• ethyl 6-iodocaproate

• Inchi： 1S/C8H15IO2/c1-2-11-8(10)6-4-3-5-7-9/h2-7H2,1H3
• InChI Key： LTWOHZNXCOUWKH-UHFFFAOYSA-N
• SMILES： ICCCCCC(=O)OCC

Computed Properties

• Exact Mass: 270.01125
• Monoisotopic Mass: 270.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3